S-Isopropyl chlorothioformate

Specification

• CAS No.: 13889-93-5
• Molecular Formula: C4H7ClOS
• Molecular Weight: 138.62 g/mol
• IUPAC Name: S-propan-2-yl chloromethanethioate
• Standard InChI: InChI=1S/C4H7ClOS/c1-3(2)7-4(5)6/h3H,1-2H3
• Standard InChI Key: RQBXSTFDPJDJDH-UHFFFAOYSA-N
• SMILES: CC(C)SC(=O)Cl
• Canonical SMILES: CC(C)SC(=O)Cl

Introduction

S-Isopropyl chlorothioformate, with the CAS number 13889-93-5, is a chemical compound that exhibits corrosive properties and poses significant hazards upon exposure. It is primarily used in solvolysis studies to understand solvent effects on reaction rates and as a ligand in organic synthesis for producing polymers like levulinate and α-type carrageenan.

Solvolysis Studies

In solvolysis studies, S-isopropyl chlorothioformate is used to investigate how different solvents affect reaction rates using the extended Grunwald-Winstein equation. This equation helps differentiate between mechanisms based on solvent nucleophilicity and ionizing power. The compound shows sensitivity values of about 0.38 towards changes in solvent nucleophilicity (l) and about 0.72 towards changes in solvent ionizing power (m), indicating a preference for modest rear-side nucleophilic solvation of developing carbocations.

Organic Synthesis

It serves as a ligand or intermediate in organic synthesis processes for creating commercially valuable polymers such as levulinate and α-type carrageenan. These polymers have diverse applications across industries due to their unique properties.

Biological Activity

The biological activity of S-isopropyl chlorothioformate is primarily associated with its toxic effects:

• Acute Toxicity: Exposure can cause severe respiratory issues, skin burns, eye damage, and pulmonary edema.

• Chronic Effects: Long-term exposure may result in chronic health issues such as lung tissue damage or sensitization leading to allergic reactions.

Given its hazardous nature, handling this compound requires stringent safety protocols.